Cas no 358641-05-1 (Benzene, 1-(1-isocyanato-1-methylethyl)-3-(2-propenyl)-)

• Product Name: Benzene, 1-(1-isocyanato-1-methylethyl)-3-(2-propenyl)-
• CAS No: 358641-05-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1472611
• PubChem ID: 54479298
• Update Time: 2025-04-20

Benzene, 1-(1-isocyanato-1-methylethyl)-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-isocyanato-1-methylethyl)-3-(2-propenyl)-
• 1-(2-isocyanatopropan-2-yl)-3-prop-2-enylbenzene
• SCHEMBL811195
• 358641-05-1
• 1-(2-Isocyanatopropan-2-yl)-3-(prop-2-en-1-yl)benzene
• DTXSID60711620

• Inchi： 1S/C13H15NO/c1-4-6-11-7-5-8-12(9-11)13(2,3)14-10-15/h4-5,7-9H,1,6H2,2-3H3
• InChI Key： XNVXYKLGDLBMRG-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC=C(CC=C)C=1

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43